Cas no 332070-70-9 (3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 332070-70-9
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD11986424
• CID: 881077
• PubChem ID: 14329428
• Update Time: 2025-06-13

3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride
• 3-methoxy-1-methylpyrazole-4-carbonyl chloride

• MDL： MFCD11986424
• Inchi： 1S/C6H7ClN2O2/c1-9-3-4(5(7)10)6(8-9)11-2/h3H,1-2H3
• InChI Key： FHDZTFQSEWOZHQ-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NN(C)C=1)OC)=O

Computed Properties

• Exact Mass: 174.0196052g/mol
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride

Introduction to 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride (CAS No. 332070-70-9)

3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 332070-70-9, is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a methoxy group and a carbonyl chloride functionality, make it a valuable building block for medicinal chemists and synthetic organic chemists alike.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its biological activity. Pyrazole derivatives have been extensively studied for their potential in treating a range of diseases, including inflammation, cancer, and infectious disorders. The introduction of substituents such as a methoxy group and a methyl group at specific positions on the pyrazole ring can significantly alter its pharmacological properties, making it an attractive scaffold for drug discovery.

The carbonyl chloride functional group attached to the pyrazole ring in 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride enhances its reactivity, allowing for further functionalization through nucleophilic addition reactions. This reactivity is particularly useful in the synthesis of more complex molecules, such as peptidomimetics and protease inhibitors. The ability to introduce additional functional groups at specific positions on the pyrazole ring provides chemists with a high degree of flexibility in designing novel drug candidates.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride has emerged as a valuable tool in this area due to its ability to modulate PPIs through direct binding or allosteric inhibition. Several studies have demonstrated its utility in inhibiting key enzymes involved in cancer progression, such as kinases and phosphatases. The structural motif of this compound allows it to interact with specific pockets on the target proteins, thereby disrupting their function and potentially leading to therapeutic effects.

Moreover, the methoxy group in 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride plays a crucial role in determining its pharmacokinetic properties. The presence of this group can influence solubility, metabolic stability, and binding affinity, making it an important factor to consider during drug design. Computational studies have shown that the methoxy group can enhance binding interactions by forming hydrogen bonds with polar residues on the target protein surface. This insight has been instrumental in optimizing the compound's potency and selectivity.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride. These methods often involve multi-step reactions starting from readily available precursors, such as malononitrile and methyl acetoacetate. The use of catalytic systems has further improved yield and purity, making it more accessible for industrial applications. Such advancements are crucial for facilitating high-throughput screening programs and accelerating the discovery of new drugs.

The pharmaceutical industry has also explored the use of 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride as a precursor for heterocyclic frameworks that exhibit antimicrobial properties. Pyrazole derivatives have shown promising activity against resistant bacterial strains, making them an attractive alternative to conventional antibiotics. The carbonyl chloride functionality allows for easy derivatization into amides or esters, which can be further modified to enhance antimicrobial efficacy. This adaptability has made 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride a preferred choice for researchers developing novel antimicrobial agents.

In conclusion, 3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl chloride (CAS No. 332070-70-9) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. The growing body of research highlighting its applications in drug discovery underscores its importance in modern medicinal chemistry. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand even further, contributing to the development of next-generation therapeutic agents.